Quinine ethylcarbonate

• IUPAC Name: [(R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methyl] ethyl carbonate
• InChI: InChI=1S/C23H28N2O4/c1-4-15-14-25-11-9-16(15)12-21(25)22(29-23(26)28-5-2)18-8-10-24-20-7-6-17(27-3)13-19(18)20/h4,6-8,10,13,15-16,21-22H,1,5,9,11-12,14H2,2-3H3/t15-,16-,21-,22+/m0/s1
• InChI Key: NSBRKSWSLRQPJW-WWLNLUSPSA-N
• Canonical SMILES: CCOC(=O)OC(C1CC2CCN1CC2C=C)C3=C4C=C(C=CC4=NC=C3)OC
• Isomeric SMILES: CCOC(=O)O[C@@H]([C@@H]1C[C@@H]2CCN1C[C@@H]2C=C)C3=C4C=C(C=CC4=NC=C3)OC
• Molecular Formula: C23H28N2O4
• DSSTOX Substance ID: DTXSID0045965
• Molecular Weight: 396.5 g/mol
• CAS RN: 83-75-0

Description

Quinine ethylcarbonate is a derivative of quinine, which is an alkaloid used for treating malaria. The quinine ethylcarbonate molecule contains a total of 60 bonds. There are 32 non-H bonds, 13 multiple bonds, 8 rotatable bonds, 2 double bonds, 11 aromatic bonds, 5 six-membered rings, 1 ten-membered ring, 1 carbonate (-thio) derivative, 1 tertiary amine (aliphatic), and 1 Pyridine.

Synthesis Analysis

The total synthesis of quinine, a naturally-occurring antimalarial drug, was developed over a 150-year period. The development of synthetic quinine is considered a milestone in organic chemistry although it has never been produced industrially as a substitute for natural occurring quinine.

Molecular Structure Analysis

The molecular structure of quinine ethylcarbonate consists of 60 bonds in total, including 32 non-H bonds, 13 multiple bonds, 8 rotatable bonds, 2 double bonds, 11 aromatic bonds, 5 six-membered rings, 1 ten-membered ring, 1 carbonate (-thio) derivative, 1 tertiary amine (aliphatic), and 1 Pyridine.

Chemical Reactions Analysis

Quinones are fast redox cycling molecules and have the potential to bind to thiol, amine and hydroxyl groups. Photoreaction, electrochemical reaction-oxidation, derivatisation, chemical bond vibration, light absorption in the UV–Vis region, and mobility in the mobile phase are important properties for quinone analyses.

Scientific Research Applications

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Mechanism of Action

Target of Action

Quinine, the active ingredient in quinine ethylcarbonate, primarily targets the malaria parasite Plasmodium falciparum . It acts as a blood schizonticide, meaning it targets the asexual, erythrocytic forms of the parasite .

Mode of Action

Specifically, these drugs interfere with the parasite’s ability to break down and digest hemoglobin . Quinine also inhibits nucleic acid and protein synthesis, and glycolysis in P. falciparum .

Biochemical Pathways

Quinine affects the biochemical pathways of the malaria parasite. It inhibits the uptake of precursors necessary for the parasite’s DNA, RNA, and protein synthesis . This disruption of the parasite’s biochemical pathways leads to its death .

Pharmacokinetics

Quinine is readily absorbed, mainly from the upper small intestine . It has a protein binding of 70-95% and an elimination half-life of 8-14 hours in adults . The pharmacokinetics of quinine suggest that it follows linear kinetics in the dose range of 250–1000 mg . These properties impact the bioavailability of quinine, influencing its therapeutic effectiveness.

Result of Action

The result of quinine’s action is the death of the malaria parasite, leading to the clearance of the parasite from the bloodstream. This results in the alleviation of malaria symptoms and, ultimately, recovery from the disease .

Action Environment

The action of quinine can be influenced by various environmental factors. For instance, the tastelessness of quinine ethylcarbonate compared to other quinine compounds may affect its oral intake and thus its bioavailability . Additionally, the presence of other substances in the environment, such as food or other drugs, can affect the absorption and metabolism of quinine .

Safety and Hazards

Quinine, the parent compound of Quinine ethylcarbonate, is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause an allergic skin reaction and is harmful if swallowed. More severe side effects include deafness, low blood platelets, and an irregular heartbeat.

Future Directions

Quinine continues to play a critical role in the management of malaria, especially in the first trimester, and it will remain a mainstay of treatment until safer alternatives become available. A number of new potential anti-malarial drugs currently in development are outlined, along with a description of the hit to lead campaign from which it originated.

Q & A

Q1: What are the common analytical methods used to determine Quinine ethylcarbonate in pharmaceutical preparations?

A1: Two primary methods have been explored for determining Quinine ethylcarbonate content:

Q2: Has the mutagenicity of Quinine ethylcarbonate been investigated?

A3: Research has explored the mutagenicity of quinoline and its derivatives, including Quinine ethylcarbonate, using microbial testing methods. [] Although specific outcomes are not detailed in the abstracts provided, this research highlights the efforts made to understand the compound's potential mutagenic effects.

Q3: Were there any studies on the therapeutic value of Quinine ethylcarbonate?

A4: Yes, historical studies explored the therapeutic value of Quinine ethylcarbonate, particularly in the context of malaria treatment. [] While the provided abstract does not delve into specific findings, it highlights the historical interest in this compound's medicinal properties.

Q4: How does the concept of tastelessness apply to Quinine ethylcarbonate?

A5: Research suggests that "tastelessness," often associated with Quinine ethylcarbonate, is a poorly defined concept. [] This highlights the need for more precise terminology and standardized methods for evaluating taste perception related to pharmaceutical compounds.